Cas no 51446-77-6 (methyl (3beta,5alpha,7beta)-3,7-dihydroxycholan-24-oate)

• Product Name: methyl (3beta,5alpha,7beta)-3,7-dihydroxycholan-24-oate
• CAS No: 51446-77-6
• MF: C₂₅H₄₂O₄
• MW: 406.598588466644
• CID: 1572283
• PubChem ID: 191183
• Update Time: 2025-04-21

methyl (3beta,5alpha,7beta)-3,7-dihydroxycholan-24-oate Chemical and Physical Properties

Names and Identifiers

• methyl (3beta,5alpha,7beta)-3,7-dihydroxycholan-24-oate
• Cholan-24-oic acid, 3,7-dihydroxy-, methyl ester, (3beta,5alpha,7beta)-
• Methyl 3,7-dihydroxycholanate
• 3beta,7beta-Dihydroxy-5alpha-cholan-24-oic acid Methyl ester
• Methyl 3-beta,7-beta-dihydroxy-5-alpha-cholanate
• 51446-77-6
• Q63393641

• Inchi： 1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16-,17+,18-,19+,20+,21+,23+,24+,25-/m1/s1
• InChI Key： GRQROVWZGGDYSW-OYXAOJMWSA-N
• SMILES： O[C@H]1C[C@H]2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 406.30846
• Monoisotopic Mass: 406.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives